N-(3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl)-2-(1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]-2-pyrazol-1-ylacetamide
• InChI: InChI=1S/C18H21FN4O2/c19-15-5-1-4-14(10-15)11-16(23-9-2-6-18(23)25)12-20-17(24)13-22-8-3-7-21-22/h1,3-5,7-8,10,16H,2,6,9,11-13H2,(H,20,24)
• InChI Key: CJQJNSAZXPILJU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C(CC2=CC(=CC=C2)F)CNC(=O)CN3C=CC=N3
• Molecular Formula: C18H21FN4O2
• Molecular Weight: 344.4 g/mol
• CAS No.: 1421468-89-4

Description

N-(3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl)-2-(1H-pyrazol-1-yl)acetamide is a useful research compound. Its molecular formula is C18H21FN4O2 and its molecular weight is 344.39. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

One of the primary applications of compounds structurally related to N-(3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl)-2-(1H-pyrazol-1-yl)acetamide is in the development of anticancer agents. Research has shown that certain fluoro-substituted compounds exhibit significant anticancer activity against various human cancer cell lines, including lung, breast, and CNS cancers. This activity is attributed to the ability of these compounds to interfere with cancer cell proliferation and survival pathways (Hammam et al., 2005).

Anti-inflammatory Activity

Compounds with structural similarities to this compound have been evaluated for their anti-inflammatory properties. Research involving novel derivatives has revealed significant anti-inflammatory activity, which could be beneficial in treating conditions characterized by inflammation. This suggests potential therapeutic applications in the treatment of inflammatory diseases (Sunder et al., 2013).

Neuroinflammation Imaging

Another important application of structurally related compounds is in neuroinflammation imaging using positron emission tomography (PET). Compounds designed for high affinity and selectivity towards the peripheral benzodiazepine receptors (PBRs) have been synthesized and evaluated. Such compounds, labeled with radioactive fluorine-18, have shown promise as imaging agents for studying neurodegenerative disorders and neuroinflammation, highlighting their potential use in clinical diagnostics (Fookes et al., 2008).

Antioxidant Activity

Research into pyrazole-acetamide derivatives has also uncovered significant antioxidant activities. These activities are critical in the context of preventing oxidative stress-related damage in biological systems. The ability of these compounds to scavenge free radicals and exhibit antioxidant properties suggests potential applications in developing treatments for conditions associated with oxidative stress (Chkirate et al., 2019).